Cas no 67343-96-8 ( )

• Product Name: &nbsp
• CAS No: 67343-96-8
• MF: C₁₆H₂₀N₈O₈
• MW: 452.3788022995
• CID: 965850
• PubChem ID: 330011
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Bis[(1-methyl-5-nitro-1H-imidazol-2-yl)methyl] piperazine-1,4-dicarboxylate
• NSC315290
• DTXSID40317422
• NSC-315290
• 67343-96-8
•  

• Inchi： 1S/C16H20N8O8/c1-19-11(17-7-13(19)23(27)28)9-31-15(25)21-3-5-22(6-4-21)16(26)32-10-12-18-8-14(20(12)2)24(29)30/h7-8H,3-6,9-10H2,1-2H3
• InChI Key： FMMZXKBVMBXTDI-UHFFFAOYSA-N
• SMILES： O(CC1=NC=C([N+](=O)[O-])N1C)C(N1CCN(C(=O)OCC2=NC=C([N+](=O)[O-])N2C)CC1)=O

Computed Properties

• Exact Mass: 452.14040963g/mol
• Monoisotopic Mass: 452.14040963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 186Ų